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Compound of Interest

Compound Name: 4-cyclohexylbutan-1-ol

Cat. No.: B1346702 Get Quote

An In-depth Technical Guide to 4-Cyclohexylbutan-1-ol: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 4-cyclohexylbutan-1-ol. The information is curated for professionals in research

and development, with a focus on clarity and detailed experimental methodology.

Chemical Structure and Identifiers
4-Cyclohexylbutan-1-ol is a primary alcohol with a cyclohexane ring attached to a butanol

chain. Its structure is foundational to its physical and chemical characteristics.

Caption: Relationship between the chemical structure of 4-cyclohexylbutan-1-ol and its key

identifiers.

Tabulated Chemical Properties
The following table summarizes the key quantitative chemical and physical properties of 4-
cyclohexylbutan-1-ol.
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Property Value Source(s)

Molecular Weight 156.27 g/mol [1][2][3]

Molecular Formula C₁₀H₂₀O [1][2][4][5]

IUPAC Name 4-cyclohexylbutan-1-ol [2]

SMILES String C1CCC(CC1)CCCCO [2]

CAS Number 4441-57-0 [2][3][4][5]

Appearance Liquid [3]

Density 0.902 g/mL at 25 °C [3][6][7]

Boiling Point

233.49 °C at 760 mmHg

(estimated)[8] 103-104 °C at 4

mmHg[3][6] 376.7 K (103.55

°C) at 0.005 bar[9]

Flash Point
108.89 °C (228.00 °F) - closed

cup
[3][8]

Refractive Index 1.466 at 20 °C [3][8]

Solubility in Water
193.4 mg/L at 25 °C

(estimated)
[8]

LogP (o/w) 3.320 (estimated) [8]

Vapor Pressure
0.01 mmHg at 25 °C

(estimated)
[8]

Experimental Protocols
Synthesis of 4-Cyclohexylbutan-1-ol
A common method for the synthesis of 4-cyclohexylbutan-1-ol is the reduction of 4-

cyclohexylbutyric acid.[10][11]

Objective: To synthesize 4-cyclohexylbutan-1-ol via the reduction of 4-cyclohexylbutyric acid

using lithium aluminum hydride.
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Materials:

4-cyclohexylbutyric acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

2N Hydrochloric acid (HCl)

Diethyl ether

Saturated aqueous brine solution

Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄) for drying

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 4-cyclohexylbutyric acid in anhydrous THF.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Reducing Agent: Slowly add a 1M solution of lithium aluminum hydride in THF to

the stirred solution of 4-cyclohexylbutyric acid. Gas evolution will be observed.

Reaction: After the addition is complete and gas evolution has ceased, allow the reaction

mixture to warm to room temperature and stir for six hours.
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Quenching: Cool the reaction mixture back to 0 °C with an ice bath. Carefully and slowly

quench the reaction by adding 2N HCl.

Extraction: Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Separate the organic and aqueous layers.

Washing: Wash the organic layer with a saturated aqueous brine solution.

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Solvent Removal: Remove the solvent in vacuo using a rotary evaporator to yield 4-
cyclohexylbutan-1-ol as a clear oil.
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Start

Dissolve 4-cyclohexylbutyric acid
in anhydrous THF

Cool to 0°C

Slowly add LiAlH₄ solution

Warm to RT and stir for 6 hours

Cool to 0°C and quench with 2N HCl

Extract with diethyl ether

Wash with brine

Dry over Na₂SO₄ or MgSO₄

Evaporate solvent in vacuo

End: 4-cyclohexylbutan-1-ol (clear oil)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-cyclohexylbutan-1-ol.
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Conclusion
This guide provides essential technical data and a detailed synthetic protocol for 4-
cyclohexylbutan-1-ol. The information presented is intended to support researchers and

professionals in their scientific endeavors. For further information on spectral data, such as

NMR and Mass Spectrometry, consulting databases like the NIST WebBook is recommended.

[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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